Cas no 98398-67-5 (3-(1-adamantyl)-2-bromopropanoic acid)

• Product Name: 3-(1-adamantyl)-2-bromopropanoic acid
• CAS No: 98398-67-5
• MF: C₁₃H₁₉BrO₂
• MW: 287.192763566971
• CID: 1002497
• PubChem ID: 2776009
• Update Time: 2024-03-01

3-(1-adamantyl)-2-bromopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-adamantyl)-2-bromopropanoic acid
• α-bromo-β-(1-adamantyl)propionic acid
• Tricyclo[3.3.1.13,7]decane-1-propanoic acid, α-bromo-

• Inchi： 1S/C13H19BrO2/c14-11(12(15)16)7-13-4-8-1-9(5-13)3-10(2-8)6-13/h8-11H,1-7H2,(H,15,16)
• InChI Key： PUAGRYZIDKBMKG-UHFFFAOYSA-N
• SMILES： C1C2CC3(CC(Br)C(O)=O)CC(C2)CC1C3

Computed Properties

• Exact Mass: 286.05684g/mol
• Monoisotopic Mass: 286.05684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids